Cas no 1805288-99-6 (Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805288-99-6
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4880100
• Update Time: 2025-10-28

Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)9-7(3-12)16-5-6(4-15)8(9)10(13)14/h5,10H,2-3H2,1H3
• InChI Key： RQUYWKHRMLEKTR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate, with CAS No. 1805288-99-6, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is notable for its unique structure, which incorporates a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a cyano group, and a difluoromethyl group. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring high yields and purity. The compound's structure is particularly amenable to further functionalization, which opens up possibilities for tailored applications in pesticide development and medicinal chemistry.

In terms of application, this compound has shown promise in the development of herbicides and insecticides. Its ability to inhibit key enzymes in target organisms makes it a potential candidate for next-generation agricultural chemicals. Moreover, ongoing studies are exploring its potential as a precursor for bioactive molecules with therapeutic applications. The presence of the cyano group and difluoromethyl group enhances the compound's reactivity, making it an attractive substrate for further chemical transformations.

The environmental impact of Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate has also been a focus of recent research. Studies indicate that the compound exhibits moderate biodegradability under specific conditions, which is crucial for its safe use in agricultural settings. Regulatory agencies are closely monitoring its environmental fate to ensure compliance with safety standards.

From a structural perspective, the pyridine ring serves as a versatile scaffold, allowing for diverse interactions with biological systems. The bromomethyl group imparts electrophilic character to the molecule, while the cyano group introduces electron-withdrawing effects. These properties collectively influence the compound's reactivity and bioavailability. Recent computational studies have provided deeper insights into its electronic structure and molecular dynamics, further enhancing our understanding of its behavior in different environments.

In conclusion, Ethyl 2-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-carboxylate represents a significant advancement in organic synthesis. Its unique combination of functional groups and versatile structure positions it as a valuable tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in modern chemistry.